8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid

• IUPAC Name: 7-nitro-3,4-dihydro-2H-1,5-benzodioxepine-8-carboxylic acid
• InChI: InChI=1S/C10H9NO6/c12-10(13)6-4-8-9(5-7(6)11(14)15)17-3-1-2-16-8/h4-5H,1-3H2,(H,12,13)
• InChI Key: WJJGEOWHQUZVBK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C(=C2)C(=O)O)[N+](=O)[O-])OC1
• Molecular Formula: C10H9NO6
• DSSTOX Substance ID: DTXSID601192878
• Molecular Weight: 239.18 g/mol
• CAS RN: 1094424-70-0

Description

“8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid” is a chemical compound. It is related to “3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid”, which has a molecular weight of 194.19. The compound is stored at room temperature and is a powder.

Molecular Structure Analysis

The structure of “3,4-dihydro-2H-1,5-benzodioxepine-7,8-dicarboxylic acid” consists of a 6–7 membered benzodioxepin ring and two carboxyl groups. The 7-membered aliphatic ring is in a half-chair like form. The molecule has a 2-fold rotation axis passing through C5, the midpoint of the C3–C3* bond and that of the C1–C1* bond.

Physical And Chemical Properties Analysis

“3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid” has a melting point of 145-147°C. It is a powder and is stored at room temperature.

Scientific Research Applications

Synthesis and Antibacterial Properties

One line of research explores the synthesis of new derivatives with potential antibacterial properties. For instance, the synthesis of 8-nitrofluoroquinolone models and their investigation for antibacterial properties revealed that certain derivatives exhibit interesting activity against gram-positive and/or gram-negative bacterial strains. Specifically, derivatives with more lipophilic groups showed enhanced activity against gram-positive strains such as S. aureus (Al-Hiari et al., 2007).

Antimicrobial and Antifungal Properties

Another study on heterocycles fused onto 4-oxoquinoline-3-carboxylic acid highlighted the preparation of compounds showing promising antibacterial and antifungal activities, particularly against Gram-positive bacteria and Candida albicans. These findings suggest the potential for developing new antimicrobial agents based on this chemical framework (Al-Hiari et al., 2008).

Solid-Phase Synthesis Applications

Research into solid-phase synthesis methods for substituted 1,5-benzodiazepin-2-ones indicates the utility of 8-nitro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid derivatives in facilitating the production of complex organic molecules. This approach is beneficial for pharmaceutical synthesis, offering efficient pathways to diverse molecular structures (Lee et al., 1999).

Molecular Electronic Device Applications

A distinct application outside medicinal chemistry involves using a molecule containing a nitroamine redox center for an electronic device. This application demonstrates the potential of nitro-substituted organic compounds in developing advanced materials with unique electrical properties, such as negative differential resistance and high on-off peak-to-valley ratios (Chen et al., 1999).

Safety and Hazards

The safety information for “3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid” includes hazard statements H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.